Cas no 2231663-23-1 (tert-butyl N-[cis-3-(aminomethyl)-3-methylcyclobutyl]carbamate)

• Product Name: tert-butyl N-[cis-3-(aminomethyl)-3-methylcyclobutyl]carbamate
• CAS No: 2231663-23-1
• MF: C₁₁H₂₂N₂O₂
• MW: 214.30
• CID: 5304726
• PubChem ID: 135396428
• Update Time: 2026-03-10

tert-butyl N-[cis-3-(aminomethyl)-3-methylcyclobutyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[cis-3-(aminomethyl)-3-methylcyclobutyl]carbamate
• 2231663-23-1
• tert-butyl N-[(1r,3s)-3-(aminomethyl)-3-methylcyclobutyl]carbamate
• EN300-6731256
• 2260936-61-4
• tert-butyl N-[3-(aminomethyl)-3-methylcyclobutyl]carbamate
• SCHEMBL25700652
• tert-butylN-[3-(aminomethyl)-3-methylcyclobutyl]carbamate
• F78252
• cis-3-(Aminomethyl)-1-(Boc-amino)-3-methylcyclobutane
• PS-20779
• MFCD31705974
• tert-Butyl (cis-3-(aminomethyl)-3-methylcyclobutyl)carbamate

• Inchi： 1S/C11H22N2O2/c1-10(2,3)15-9(14)13-8-5-11(4,6-8)7-12/h8H,5-7,12H2,1-4H3,(H,13,14)/t8-,11-
• InChI Key： MCBZHIIVLXTDMY-JLIMDTESSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1C[C@](CN)(C)C1

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-[cis-3-(aminomethyl)-3-methylcyclobutyl]carbamate

Comprehensive Guide to tert-butyl N-[cis-3-(aminomethyl)-3-methylcyclobutyl]carbamate (CAS No. 2231663-23-1)

The compound tert-butyl N-[cis-3-(aminomethyl)-3-methylcyclobutyl]carbamate (CAS No. 2231663-23-1) is a specialized carbamate derivative with significant potential in pharmaceutical and organic synthesis applications. This molecule features a unique cyclobutyl backbone with an aminomethyl group and a tert-butyl carbamate moiety, making it a valuable intermediate for drug discovery and fine chemical production. Researchers and industry professionals are increasingly interested in this compound due to its structural versatility and role in developing novel bioactive molecules.

One of the key structural features of tert-butyl N-[cis-3-(aminomethyl)-3-methylcyclobutyl]carbamate is its cis-configuration, which influences its reactivity and interaction with biological targets. The presence of both the aminomethyl and tert-butyl carbamate groups allows for selective modifications, making it a versatile building block in medicinal chemistry. Recent studies highlight its utility in the synthesis of protease inhibitors and GPCR modulators, addressing current research trends in targeting metabolic and neurological disorders.

The growing demand for tert-butyl N-[cis-3-(aminomethyl)-3-methylcyclobutyl]carbamate is driven by its applications in peptide mimetics and small-molecule drug development. Its stability under various reaction conditions and compatibility with common protecting group strategies make it a preferred choice for synthetic chemists. Additionally, the compound's relevance in AI-driven drug design aligns with the increasing use of computational tools to accelerate pharmaceutical research, a hot topic in 2024.

From a commercial perspective, CAS No. 2231663-23-1 is gaining traction in the fine chemicals market, particularly among suppliers specializing in high-purity intermediates. The compound's synthesis typically involves stereoselective cyclization and carbamate protection, with optimized routes focusing on yield and scalability. Industry reports suggest that the demand for such custom synthons will rise as drug pipelines expand, especially in oncology and CNS therapeutics.

For researchers exploring tert-butyl N-[cis-3-(aminomethyl)-3-methylcyclobutyl]carbamate, understanding its spectroscopic properties (e.g., NMR, HPLC) is critical for quality control. Recent advancements in analytical techniques, such as LC-MS and chiral chromatography, have improved the characterization of similar carbamate derivatives. These methods are frequently searched in academic and industrial databases, reflecting the need for reliable compound validation in modern labs.

Environmental and regulatory considerations also play a role in the use of CAS No. 2231663-23-1. While the compound is not classified as hazardous, its handling should adhere to standard laboratory safety protocols. Sustainable synthesis methods, including catalysis and green solvents, are being explored to align with the pharmaceutical industry's push toward eco-friendly processes—a major focus in 2024.

In summary, tert-butyl N-[cis-3-(aminomethyl)-3-methylcyclobutyl]carbamate represents a promising candidate for drug discovery and synthetic chemistry. Its structural features, combined with emerging applications in targeted therapies and computational chemistry, position it as a compound of significant interest. As research continues, its role in addressing unmet medical needs and advancing precision medicine will likely expand, making it a staple in future pharmaceutical innovations.